Cas no 14533-78-9 (1H-Pyrrole-2-carboxaldehyde, 5-methyl-3-phenyl-)
14533-78-9 structure
Product Name:1H-Pyrrole-2-carboxaldehyde, 5-methyl-3-phenyl-
CAS No:14533-78-9
MF:C12H11NO
MW:185.221843004227
CID:1318979
Update Time:2024-08-18
1H-Pyrrole-2-carboxaldehyde, 5-methyl-3-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole-2-carboxaldehyde, 5-methyl-3-phenyl-
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- Inchi: 1S/C12H11NO/c1-9-7-11(12(8-14)13-9)10-5-3-2-4-6-10/h2-8,13H,1H3
- InChI Key: ZADPHPGSOZOSLP-UHFFFAOYSA-N
- SMILES: N1C(C)=CC(C2=CC=CC=C2)=C1C=O
Computed Properties
- Exact Mass: 185.08413
Experimental Properties
- Density: 1.150±0.06 g/cm3(Predicted)
- Boiling Point: 363.7±42.0 °C(Predicted)
- PSA: 32.86
- pka: 15.67±0.50(Predicted)
1H-Pyrrole-2-carboxaldehyde, 5-methyl-3-phenyl- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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